Cas no 3654-22-6 (1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine)

• Product Name: 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine
• CAS No: 3654-22-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD03063405
• CID: 853789
• Update Time: 2026-04-29

1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1,3-dimethyl-4-phenyl-
• 2,5-Dimethyl-4-phenyl-2H-pyrazol-3-ylamine
• 2,5-dimethyl-4-phenylpyrazol-3-amine
• 1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine(SALTDATA: FREE)
• 1,3-dimethyl-4-phenyl-5-aminopyrazole
• 1,3-dimethyl-4-phenylpyrazol-5-ylamine
• 1,3-dimethyl-4-phenylpyrazole-5-ylamine

• MDL： MFCD03063405
• Inchi： InChI=1S/C11H13N3/c1-8-10(11(12)14(2)13-8)9-6-4-3-5-7-9/h3-7H,12H2,1-2H3
• InChI Key： PBVCIAKCHUXQTA-UHFFFAOYSA-N
• SMILES： CC1=NN(C)C(=C1C2=CC=CC=C2)N

Computed Properties

• Exact Mass: 187.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 43.84000
• LogP: 2.55890

1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine

Research Brief on 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine (CAS: 3654-22-6): Recent Advances and Applications

1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine (CAS: 3654-22-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine. The compound demonstrated significant inhibition of cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6) production in vitro, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The study also revealed that the compound's efficacy is linked to its ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine. The compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Molecular docking simulations suggested that the compound binds to the bacterial DNA gyrase enzyme, disrupting DNA replication and leading to bacterial cell death. These findings position the compound as a promising lead for developing novel antibiotics.

The anticancer potential of 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine has also been explored. A 2022 study in European Journal of Medicinal Chemistry reported that the compound induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. Further mechanistic studies revealed that the compound upregulates pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2. These results underscore its potential as a chemotherapeutic agent.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine. A 2023 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis method using eco-friendly catalysts, significantly improving yield and reducing reaction time. This methodological innovation is expected to facilitate large-scale production and further pharmacological studies.

In conclusion, 1,3-Dimethyl-4-phenyl-1H-pyrazol-5-amine (CAS: 3654-22-6) represents a multifaceted compound with significant therapeutic potential. Its anti-inflammatory, antimicrobial, and anticancer properties, coupled with advances in synthetic methodologies, make it a compelling candidate for future drug development. Further preclinical and clinical studies are warranted to fully elucidate its safety and efficacy profiles.